Cas no 1805889-03-5 (5-(3-Chloropropyl)-2-nitromandelic acid)
5-(3-Chloropropyl)-2-nitromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chloropropyl)-2-nitromandelic acid
-
- Inchi: 1S/C11H12ClNO5/c12-5-1-2-7-3-4-9(13(17)18)8(6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
- InChI Key: CQFBJFGBMSRFSB-UHFFFAOYSA-N
- SMILES: ClCCCC1C=CC(=C(C(C(=O)O)O)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.0404002 g/mol
- Monoisotopic Mass: 273.0404002 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 273.67
- XLogP3: 1.9
- Topological Polar Surface Area: 103
5-(3-Chloropropyl)-2-nitromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027745-250mg |
5-(3-Chloropropyl)-2-nitromandelic acid |
1805889-03-5 | 97% | 250mg |
494.40 USD | 2021-06-17 | |
| Alichem | A015027745-500mg |
5-(3-Chloropropyl)-2-nitromandelic acid |
1805889-03-5 | 97% | 500mg |
855.75 USD | 2021-06-17 | |
| Alichem | A015027745-1g |
5-(3-Chloropropyl)-2-nitromandelic acid |
1805889-03-5 | 97% | 1g |
1,490.00 USD | 2021-06-17 |
5-(3-Chloropropyl)-2-nitromandelic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 5-(3-Chloropropyl)-2-nitromandelic acid
Recent Advances in the Study of 5-(3-Chloropropyl)-2-nitromandelic Acid (CAS: 1805889-03-5)
5-(3-Chloropropyl)-2-nitromandelic acid (CAS: 1805889-03-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloropropyl and nitromandelic acid functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a precursor for more complex bioactive molecules. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.
One of the key areas of research involving 5-(3-Chloropropyl)-2-nitromandelic acid is its role as an intermediate in the synthesis of novel pharmaceutical agents. Researchers have explored its reactivity and compatibility with various chemical transformations, enabling the development of new drug candidates. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent enzyme inhibitors targeting specific metabolic pathways. The study highlighted the compound's ability to act as a versatile building block, facilitating the creation of structurally diverse molecules with enhanced biological activity.
In addition to its synthetic applications, 5-(3-Chloropropyl)-2-nitromandelic acid has been investigated for its direct biological effects. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and neurodegenerative processes. These findings suggest potential therapeutic applications in conditions such as Alzheimer's disease and chronic inflammation. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.
The chemical stability and pharmacokinetic properties of 5-(3-Chloropropyl)-2-nitromandelic acid have also been a subject of recent research. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize the compound's behavior under various physiological conditions. These studies have provided valuable insights into its metabolic fate and potential interactions with biological systems, informing future drug development efforts.
Despite the promising findings, challenges remain in the practical application of 5-(3-Chloropropyl)-2-nitromandelic acid. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to fully harness its therapeutic potential. Ongoing research aims to optimize the compound's chemical structure and develop derivative molecules with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 5-(3-Chloropropyl)-2-nitromandelic acid (CAS: 1805889-03-5) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent studies have shed light on its synthetic utility, biological activity, and pharmacokinetic properties, paving the way for future innovations. Continued research and collaboration will be essential to overcome existing challenges and unlock the full potential of this compound in the field of chemical biology and medicine.
1805889-03-5 (5-(3-Chloropropyl)-2-nitromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)